Cas no 31191-07-8 (5-(Methylsulfonyl)picolinaldehyde)

• Product Name: 5-(Methylsulfonyl)picolinaldehyde
• CAS No: 31191-07-8
• MF: C₇H₇NO₃S
• MW: 185.2
• CID: 5309896
• PubChem ID: 84660045
• Update Time: 2025-08-01

5-(Methylsulfonyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Methylsulfonyl)picolinaldehyde
• G67999
• 31191-07-8
• DB-185419
• 5-(Methylsulfonyl)-2-pyridinecarboxaldehyde
• 5-methanesulfonylpyridine-2-carbaldehyde
• 2-Pyridinecarboxaldehyde, 5-(methylsulfonyl)-
• DTXSID101263284
• SCHEMBL14893219

• Inchi： 1S/C7H7NO3S/c1-12(10,11)7-3-2-6(5-9)8-4-7/h2-5H,1H3
• InChI Key： PFEIIXMTROJSBG-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC=C(S(C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 185.01466426g/mol
• Monoisotopic Mass: 185.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.5Ų